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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline-2,3-dione

Cat. No.: B1594101

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the structure elucidation of 1-
Methyl-5-nitroindoline-2,3-dione. Due to the limited availability of direct experimental data for
this specific compound, this document combines established chemical principles with data from
closely related analogs to present a predictive but scientifically grounded analysis. This guide
covers the compound's fundamental properties, a proposed synthetic route, and predicted
spectroscopic data. Furthermore, based on the known biological activities of the broader isatin
class of molecules, a hypothesized mechanism of action and a representative signaling
pathway are presented to stimulate further research and discussion within the scientific
community.

Introduction

1-Methyl-5-nitroindoline-2,3-dione is a heterocyclic organic compound belonging to the isatin
family. Isatins and their derivatives are a well-established class of compounds with a broad
spectrum of biological activities, including potential applications as anticancer and antimicrobial
agents. The introduction of a methyl group at the 1-position and a nitro group at the 5-position
of the indoline-2,3-dione core is expected to modulate its physicochemical properties and
biological activity. This document aims to provide a detailed theoretical framework for the
structural characterization of this specific derivative.
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Chemical and Physical Properties

Based on available data, the fundamental properties of 1-Methyl-5-nitroindoline-2,3-dione
are summarized in the table below.

Property Value Reference

CAS Number 3484-32-0 [1][2]

Molecular Formula CoHeN204 [1]

Molecular Weight 206.16 g/mol [1]

Melting Point 200-202 °C [1]
Synthesis

While a specific, detailed experimental protocol for the synthesis of 1-Methyl-5-nitroindoline-
2,3-dione is not readily available in the published literature, a plausible synthetic route can be
proposed based on established methods for the synthesis of N-methylated and 5-substituted
isatins. A likely two-step synthesis is outlined below.

Proposed Synthetic Pathway
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Proposed Synthesis of 1-Methyl-5-nitroindoline-2,3-dione

Reagents:
1. Base (e.g., NaH, K2CO3)
2. Methylating agent (e.g., CH3I, (CH3)2S04)

5-Nitroisatin

-methylation

G-Methyl—5—nitroindoline-2,3—dion9

Click to download full resolution via product page

Caption: Proposed N-methylation of 5-nitroisatin.

Experimental Protocol (Hypothetical)

Step 1: N-methylation of 5-Nitroisatin

» To a solution of 5-nitroisatin in a suitable aprotic solvent (e.g., dimethylformamide or
acetonitrile), a base such as sodium hydride (NaH) or potassium carbonate (K2COs) is
added portion-wise at 0 °C under an inert atmosphere.

e The reaction mixture is stirred for a specified time to allow for the formation of the isatin
anion.

o A methylating agent, such as methyl iodide (CHsl) or dimethyl sulfate ((CH3)2S0a), is then
added dropwise to the reaction mixture.

e The reaction is allowed to warm to room temperature and stirred until completion, as
monitored by thin-layer chromatography (TLC).
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e Upon completion, the reaction is quenched with water and the product is extracted with an

organic solvent (e.g., ethyl acetate).

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure.

e The crude product is then purified by column chromatography on silica gel to yield 1-Methyl-

5-nitroindoline-2,3-dione.

Spectroscopic Data (Predicted)

Direct experimental spectroscopic data for 1-Methyl-5-nitroindoline-2,3-dione is not currently

available. However, based on the known spectra of related compounds such as 5-nitroisatin

and N-methylisatin, the following spectral characteristics can be predicted.

H NMR Spectroscopy (Predicted)

Chemical Shift (5,

Multiplicity Integration Assignment

ppm)

Aromatic H adjacent
~8.4-8.6 d 1H )

to nitro group
~7.8-8.0 dd 1H Aromatic H
~7.0-7.2 d 1H Aromatic H
~3.2-34 s 3H N-CHs

13C NMR Spectroscopy (Predicted)
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Chemical Shift (6, ppm) Assighment
~180-185 C=0 (C3)
~155-160 C=0 (C2)
~150-155 C-NO2
~145-150 Aromatic C
~130-135 Aromatic C
~120-125 Aromatic C
~115-120 Aromatic C
~110-115 Aromatic C
~25-30 N-CHs

Infrared (IR) Spectroscopy (Predicted)

Wavenumber (cm~?) Assignment

~1740-1760 C=0 stretch (ketone)

~1720-1740 C=0 stretch (amide)

~1520-1540 N-O stretch (nitro group, asymmetric)
~1340-1360 N-O stretch (nitro group, symmetric)
~1600-1620 C=C stretch (aromatic)

Mass Spectrometry (Predicted)
m/z

Assignment
206 [M]* (Molecular ion)
178 [M - COJ*
160 [M - NO2J*
132 [M - CO - NOzJ*
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Biological Activity and Signaling Pathway
(Hypothesized)

While there is no direct evidence for the biological activity of 1-Methyl-5-nitroindoline-2,3-
dione, the broader class of isatin derivatives is known to possess significant anticancer and
antimicrobial properties.[3][4][S][6][71[8][9][10][11][12]

Hypothesized Anticancer Mechanism

Many isatin derivatives have been shown to exert their anticancer effects through the inhibition
of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle.[12] Inhibition of
CDKs can lead to cell cycle arrest and apoptosis. The 5-nitro substitution on the isatin ring has
been correlated with enhanced anticancer activity in some studies.[4][5][11] It is therefore
plausible that 1-Methyl-5-nitroindoline-2,3-dione could act as a CDK inhibitor.

Hypothesized Signaling Pathway: CDK Inhibition
Leading to Apoptosis

The following diagram illustrates a potential signaling pathway through which 1-Methyl-5-
nitroindoline-2,3-dione might exert its anticancer effects, based on the known mechanisms of
related isatin derivatives.
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Hypothesized Anticancer Signaling Pathway
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Caption: Hypothesized inhibition of CDK2 by 1-Methyl-5-nitroindoline-2,3-dione.
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Conclusion

1-Methyl-5-nitroindoline-2,3-dione is a compound of interest due to its structural relation to
the biologically active isatin family. While direct experimental data remains scarce, this guide
provides a robust theoretical framework for its structure elucidation, synthesis, and potential
biological activity. The presented information is intended to serve as a valuable resource for
researchers and to encourage further experimental investigation into this and related
compounds. Future studies are warranted to confirm the predicted spectroscopic data and to
explore the hypothesized anticancer and antimicrobial properties, which could lead to the
development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dione: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594101#structure-elucidation-of-1-methyl-5-
nitroindoline-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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